4-[6-Amino-5-cyano-3-(3-nitrophenyl)-1,4-dihydropyrano[2,3-c]pyrazol-4-yl]-2,6-dimethoxyphenyl morpholine-4-carboxylate

• Molecular Formula: C26H24N6O8
• Molecular Weight: 548.5 g/mol
• IUPAC Name: [4-[6-amino-5-cyano-3-(3-nitrophenyl)-2,4-dihydropyrano[2,3-c]pyrazol-4-yl]-2,6-dimethoxyphenyl] morpholine-4-carboxylate
• InChI: InChI=1S/C26H24N6O8/c1-36-18-11-15(12-19(37-2)23(18)39-26(33)31-6-8-38-9-7-31)20-17(13-27)24(28)40-25-21(20)22(29-30-25)14-4-3-5-16(10-14)32(34)35/h3-5,10-12,20H,6-9,28H2,1-2H3,(H,29,30)
• InChI Key: PXBCDUKHBZOGPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC(=O)N2CCOCC2)OC)C3C(=C(OC4=NNC(=C34)C5=CC(=CC=C5)[N+](=O)[O-])N)C#N

Description

4-[6-AMINO-5-CYANO-3-(3-NITROPHENYL)-1H,4H-PYRANO[2,3-C]PYRAZOL-4-YL]-2,6-DIMETHOXYPHENYL MORPHOLINE-4-CARBOXYLATE is a complex organic compound that belongs to the class of pyrano[2,3-c]pyrazoles

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[6-AMINO-5-CYANO-3-(3-NITROPHENYL)-1H,4H-PYRANO[2,3-C]PYRAZOL-4-YL]-2,6-DIMETHOXYPHENYL MORPHOLINE-4-CARBOXYLATE typically involves multi-step reactions starting from readily available precursors. One common method involves the condensation of substituted hydrazine with ethyl acetoacetate to form the pyrazole ring, followed by cyclization with malononitrile and aromatic aldehydes to form the pyrano[2,3-c]pyrazole core .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, including the use of automated reactors and continuous flow systems.

Chemical Reactions Analysis

Types of Reactions

4-[6-AMINO-5-CYANO-3-(3-NITROPHENYL)-1H,4H-PYRANO[2,3-C]PYRAZOL-4-YL]-2,6-DIMETHOXYPHENYL MORPHOLINE-4-CARBOXYLATE can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The cyano group can be reduced to an amine.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas or sodium borohydride for reduction reactions, and oxidizing agents like potassium permanganate for oxidation reactions . Solvents such as ethanol, methanol, and dichloromethane are often used to facilitate these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group would yield an amino derivative, while substitution of the methoxy groups could yield a variety of functionalized derivatives .

Scientific Research Applications

4-[6-AMINO-5-CYANO-3-(3-NITROPHENYL)-1H,4H-PYRANO[2,3-C]PYRAZOL-4-YL]-2,6-DIMETHOXYPHENYL MORPHOLINE-4-CARBOXYLATE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Medicine: It is being investigated for its potential as an anticancer and antimicrobial agent.

Industry: It can be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 4-[6-AMINO-5-CYANO-3-(3-NITROPHENYL)-1H,4H-PYRANO[2,3-C]PYRAZOL-4-YL]-2,6-DIMETHOXYPHENYL MORPHOLINE-4-CARBOXYLATE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• 6-amino-4-aryl-5-cyano-3-(3-cyanopyridin-2-ylthiomethyl)-2,4-dihydropyrano[2,3-c]pyrazoles
• 4,5-dicyano-1,2,3-triazole
• Indole derivatives

Uniqueness

4-[6-AMINO-5-CYANO-3-(3-NITROPHENYL)-1H,4H-PYRANO[2,3-C]PYRAZOL-4-YL]-2,6-DIMETHOXYPHENYL MORPHOLINE-4-CARBOXYLATE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its pyrano[2,3-c]pyrazole core is particularly notable for its stability and reactivity, making it a valuable scaffold for the development of new compounds with diverse applications .